Cas no 104233-73-0 (2-[(4-bromophenyl)methyl]-5-nitro-1,3-benzoxazole)
![2-[(4-bromophenyl)methyl]-5-nitro-1,3-benzoxazole structure](https://www.kuujia.com/scimg/cas/104233-73-0x500.png)
104233-73-0 structure
Product name:2-[(4-bromophenyl)methyl]-5-nitro-1,3-benzoxazole
2-[(4-bromophenyl)methyl]-5-nitro-1,3-benzoxazole Chemical and Physical Properties
Names and Identifiers
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- 2-[(4-bromophenyl)methyl]-5-nitro-1,3-benzoxazole
- DTXSID40659051
- 104233-73-0
- CHEMBL392234
- 2-(4-bromobenzyl)-5-nitro-1,3-benzoxazole
-
- Inchi: InChI=1S/C14H9BrN2O3/c15-10-3-1-9(2-4-10)7-14-16-12-8-11(17(18)19)5-6-13(12)20-14/h1-6,8H,7H2
- InChI Key: KXQJAJIZJYOZAY-UHFFFAOYSA-N
- SMILES: C1=CC(=CC=C1CC2=NC3=C(O2)C=CC(=C3)[N+](=O)[O-])Br
Computed Properties
- Exact Mass: 331.97967
- Monoisotopic Mass: 331.97965g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 71.8Ų
Experimental Properties
- PSA: 69.17
2-[(4-bromophenyl)methyl]-5-nitro-1,3-benzoxazole Related Literature
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S. M. Wood,F. Castles,S. J. Elston,S. M. Morris RSC Adv., 2016,6, 31919-31924
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Ben Bardsley,Marco S. Smith,Bob H. Gibbon Org. Biomol. Chem., 2010,8, 1876-1880
104233-73-0 (2-[(4-bromophenyl)methyl]-5-nitro-1,3-benzoxazole) Related Products
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